Cas no 1822778-83-5 (2-(3-Bromopropyl)-1,1-dimethylcyclopropane)

• Product Name: 2-(3-Bromopropyl)-1,1-dimethylcyclopropane
• CAS No: 1822778-83-5
• MF: C₈H₁₅Br
• MW: 191.108701944351
• CID: 5717883
• PubChem ID: 73721208
• Update Time: 2025-10-22

2-(3-Bromopropyl)-1,1-dimethylcyclopropane Chemical and Physical Properties

Names and Identifiers

• EN300-746818
• 2-(3-bromopropyl)-1,1-dimethylcyclopropane
• 1822778-83-5
• SB47898
• 2-(3-Bromopropyl)-1,1-dimethylcyclopropane

• Inchi： 1S/C8H15Br/c1-8(2)6-7(8)4-3-5-9/h7H,3-6H2,1-2H3
• InChI Key： OKFCWYUDTZDLOH-UHFFFAOYSA-N
• SMILES： BrCCCC1CC1(C)C

Computed Properties

• Exact Mass: 190.03571g/mol
• Monoisotopic Mass: 190.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-(3-Bromopropyl)-1,1-dimethylcyclopropane

2-(3-Bromopropyl)-1,1-dimethylcyclopropane: A Comprehensive Overview

2-(3-Bromopropyl)-1,1-dimethylcyclopropane, with the CAS number 1822778-83-5, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a brominated propyl group. The cyclopropane ring, known for its strained geometry and reactivity, serves as a platform for various chemical transformations. The presence of the bromine atom in the propyl chain introduces additional reactivity, making this compound a valuable building block in organic synthesis.

The synthesis of 2-(3-Bromopropyl)-1,1-dimethylcyclopropane typically involves the alkylation of cyclopropane derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been explored to construct this compound with high precision. These methods not only enhance the purity of the product but also pave the way for large-scale production, which is crucial for industrial applications.

In terms of applications, 2-(3-Bromopropyl)-1,1-dimethylcyclopropane has found utility in the synthesis of advanced materials, particularly in the development of polymers and elastomers. The cyclopropane moiety contributes to the mechanical strength and thermal stability of these materials, while the brominated propyl group allows for further functionalization. Recent studies have demonstrated its potential in creating self-healing polymers, where the strained cyclopropane ring facilitates reversible bond breaking and reforming under specific conditions.

The reactivity of 2-(3-Bromopropyl)-1,1-dimethylcyclopropane is also exploited in medicinal chemistry. Its ability to undergo ring-opening reactions under mild conditions makes it an attractive precursor for drug delivery systems. For example, researchers have utilized this compound to develop biodegradable polymers that can encapsulate and release therapeutic agents over an extended period. Such applications highlight its importance in advancing healthcare technologies.

From an environmental perspective, the biodegradability and toxicity profiles of 2-(3-Bromopropyl)-1,1-dimethylcyclopropane are critical considerations. Recent eco-friendly synthesis routes have been developed to minimize waste and reduce energy consumption during production. These sustainable practices align with global efforts to promote green chemistry and reduce environmental impact.

In conclusion, 2-(3-Bromopropyl)-1,1-dimethylcyclopropane, CAS number 1822778-83-5, stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications make it an indispensable compound in various scientific domains. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.